Cas no 478-08-0 (Lucidin)

Lucidin structure
Lucidin structure
Product Name:Lucidin
CAS No:478-08-0
MF:C15H10O5
MW:270.236904621124
MDL:MFCD01664482
CID:329498
PubChem ID:10163
Update Time:2025-04-19

Lucidin Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,3-dihydroxy-2-(hydroxymethyl)-
    • Lucidin
    • 1,3-dihydroxy-2-(hydroxymethyl)anthracene-9,10-dione
    • 1,3-dihydroxy-2-hydroxymethyl-9,10-anthracenedione
    • 1,3-dihydroxy-2-hydroxymethyl-9,10-anthraquinone
    • 1,3-dihydroxy-2-hydroxymethyl-anthraquinone
    • 2-carbinol-1,3-dihydroxyanthraquinone
    • Henine
    • Lucidin (quinone)
    • NSC 30546
    • quinone
    • 1,3-Dihydroxy-2-(hydroxymethyl)anthraquinone
    • 1,3-Dihydroxy-2-hydroxymethylanthraquinoline
    • Anthraquinone, 1,3-dihydroxy-2-(hydroxymethyl)-
    • 60Q5564O9D
    • ANTHRAQUINONE, 1,3-DIHYDROXY-2-HYDROXYMETHYL-
    • Lucidin (NSC 30546)
    • CHE
    • NSC-30546
    • WLN: L C666 BV IVJ DQ E1Q FQ
    • LUCIDIN [HSDB]
    • 9, 1,3-dihydroxy-2-(hydroxymethyl)-
    • NS00094623
    • 9,10-Anthracenedione, 1,3-dihydroxy-2-(hydroxymethyl)-
    • BCP31463
    • HY-15733
    • 478-08-0
    • 1,3-Dihydroxy-2-hydroxymethylanthracene-9,10-dione
    • CCRIS 1642
    • NSC 30546;Henine;1,3-Dihydroxy-2-(hydroxymethyl)anthraquinone
    • SCHEMBL705681
    • CS-1555
    • AKOS027328039
    • CHEBI:6554
    • HSDB 7146
    • FT-0744982
    • Anthraquinone,3-dihydroxy-2-(hydroxymethyl)-
    • 4-08-00-03576 (Beilstein Handbook Reference)
    • NSC30546
    • MFCD01664482
    • A914594
    • DIHYDROXY-2-(HYDROXYMETHYL)ANTHRAQUINONE, 1,3-
    • FD5009
    • 1,3-dihydroxy-2-(hydroxymethyl)-9,10-dihydroanthracene-9,10-dione
    • DTXSID10197278
    • UNII-60Q5564O9D
    • BS-16831
    • Q27107238
    • BRN 1888954
    • 1,3-Dihydroxy 2-(hydroxymethyl)anthraquinone
    • 9,10Anthracenedione, 1,3dihydroxy2(hydroxymethyl)
    • DTXCID20119769
    • Madder root
    • 1,3Dihydroxy2(hydroxymethyl)anthraquinone
    • Anthraquinone, 1,3dihydroxy2(hydroxymethyl)
    • 9,10-Anthracenedione, 1,3-dihydroxy-2-(hydroxymethyl)-(9CI)
    • 9,10Anthracenedione, 1,3dihydroxy2(hydroxymethyl) (9CI)
    • GLXC-04460
    • DB-081419
    • MDL: MFCD01664482
    • Inchi: 1S/C15H10O5/c16-6-10-11(17)5-9-12(15(10)20)14(19)8-4-2-1-3-7(8)13(9)18/h1-5,16-17,20H,6H2
    • InChI Key: AMIDUPFSOUCLQB-UHFFFAOYSA-N
    • SMILES: OC1C(CO)=C(C=C2C(C3C=CC=CC=3C(C2=1)=O)=O)O
    • BRN: 1888954

Computed Properties

  • Exact Mass: 270.05300
  • Monoisotopic Mass: 270.05282342 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 270.24
  • XLogP3: 2.4
  • Topological Polar Surface Area: 94.8

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.592±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >330 ºC
  • Boiling Point: 333.35°C (rough estimate)
  • Flash Point: 321.6±20.8 °C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Insuluble (8.9E-3 g/L) (25 ºC),
  • PSA: 94.83000
  • LogP: 1.36550

Lucidin Pricemore >>

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Lucidin Related Literature

  • 1. 496. Syntheses of flavones from Lindera lucida
    H. H. Lee,C. H. Tan J. Chem. Soc. 1965 2743
  • 2. 611. Chemistry of the Coprosma genus. Part VII. A revised constitution for lucidin
    Lindsay H. Briggs,G. A. Nicholls J. Chem. Soc. 1953 3068
  • 3. 269. Chemistry of the coprosma genus. Part IV. The non-glycosidic anthraquinone compounds from coprosma lucida
    Lindsay H. Briggs,G. A. Nicholls J. Chem. Soc. 1949 1241
  • 4. Site of prenylation in anthraquinone biosynthesis in cell cultures of Galium mollugo
    Kenichiro Inoue,Yoshinori Shiobara,Hidekazu Nayeshiro,Hiroyuki Inouye,Graham Wilson,Meinhart H. Zenk J. Chem. Soc. Chem. Commun. 1979 957
  • 5. Chemistry of the Coprosma genus. Part XIV. Constituents of five New Zealand species
    Lindsay H. Briggs,John F. Beachen,Richard C. Cambie,Nicholas P. B. Dudman,Allan W. Steggles,Peter S. Rutledge J. Chem. Soc. Perkin Trans. 1 1976 1789
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